molecular formula C5H7N5O B091855 2,6-Diaminopyrimidine-4-carboxamide CAS No. 18620-82-1

2,6-Diaminopyrimidine-4-carboxamide

Cat. No.: B091855
CAS No.: 18620-82-1
M. Wt: 153.14 g/mol
InChI Key: AUPGCSRHUPOJDP-UHFFFAOYSA-N
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Description

2,6-Diaminopyrimidine-4-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C5H7N5O and its molecular weight is 153.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 47802. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties

CAS No.

18620-82-1

Molecular Formula

C5H7N5O

Molecular Weight

153.14 g/mol

IUPAC Name

2,6-diaminopyrimidine-4-carboxamide

InChI

InChI=1S/C5H7N5O/c6-3-1-2(4(7)11)9-5(8)10-3/h1H,(H2,7,11)(H4,6,8,9,10)

InChI Key

AUPGCSRHUPOJDP-UHFFFAOYSA-N

SMILES

C1=C(N=C(N=C1N)N)C(=O)N

Canonical SMILES

C1=C(N=C(N=C1N)N)C(=O)N

18620-82-1

Synonyms

2,6-diaminopyrimidine-4-carboxamide

Origin of Product

United States

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